Cas no 80887-03-2 (3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-)
80887-03-2 structure
Product Name:3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-
CAS No:80887-03-2
MF:C6H7N3O
MW:137.139280557632
CID:704860
PubChem ID:12903725
Update Time:2025-04-19
3-Pyridazinecarboxaldehyde, 4-amino-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-
- 4-amino-6-methylpyridazine-3-carbaldehyde
- 80887-03-2
- DTXSID20512599
- AKOS006362315
-
- Inchi: 1S/C6H7N3O/c1-4-2-5(7)6(3-10)9-8-4/h2-3H,1H3,(H2,7,8)
- InChI Key: IHUOJCAKDUKXCP-UHFFFAOYSA-N
- SMILES: O=CC1=C(C=C(C)N=N1)N
Computed Properties
- Exact Mass: 137.058911855g/mol
- Monoisotopic Mass: 137.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 68.9Ų
3-Pyridazinecarboxaldehyde, 4-amino-6-methyl- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
80887-03-2 (3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
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